Cas no 146565-98-2 (m,p-O-Dimethyl-L-threo-droxidopa)

• Product Name: m,p-O-Dimethyl-L-threo-droxidopa
• CAS No: 146565-98-2
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 5576880
• Update Time: 2025-07-08

m,p-O-Dimethyl-L-threo-droxidopa Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, β-hydroxy-3-methoxy-O-methyl-, threo- (9CI)
• Droxidopa Impurity 31
• m,p-O-Dimethyl-L-threo-droxidopa

• Inchi： 1S/C11H15NO5/c1-16-7-4-3-6(5-8(7)17-2)10(13)9(12)11(14)15/h3-5,9-10,13H,12H2,1-2H3,(H,14,15)/t9-,10+/m0/s1
• InChI Key： ZKPVWZDNDNCTBB-VHSXEESVSA-N
• SMILES： [C@H](C1C=CC(OC)=C(OC)C=1)(O)[C@H](N)C(=O)O

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available
• pka: 2.08±0.24(Predicted)

m,p-O-Dimethyl-L-threo-droxidopa Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on m,p-O-Dimethyl-L-threo-droxidopa

Comprehensive Analysis of m,p-O-Dimethyl-L-threo-droxidopa (CAS No. 146565-98-2): Properties, Applications, and Research Insights

m,p-O-Dimethyl-L-threo-droxidopa (CAS No. 146565-98-2) is a specialized synthetic amino acid derivative with growing interest in pharmaceutical and biochemical research. This compound, structurally related to L-DOPA, features unique methylation patterns that influence its bioavailability and metabolic stability. Researchers are increasingly exploring its potential in neurological studies, particularly for its role in modulating dopaminergic pathways—a hot topic in neurodegenerative disease research.

The molecular structure of m,p-O-Dimethyl-L-threo-droxidopa includes two methyl groups at meta and para positions, distinguishing it from conventional droxidopa analogs. This modification enhances its lipophilicity, a property highly sought after in blood-brain barrier penetration studies. Recent publications (2023–2024) highlight its utility as a precursor molecule in the synthesis of targeted therapeutics, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, CAS No. 146565-98-2 presents intriguing challenges due to its stereochemical complexity. Advanced techniques like asymmetric synthesis and enzymatic resolution are often employed to achieve high enantiomeric purity—a critical parameter for pharmaceutical applications. Industry reports indicate rising demand for this compound in high-throughput screening platforms, especially for GPCR-targeted drug discovery programs.

In biochemical assays, m,p-O-Dimethyl-L-threo-droxidopa demonstrates unique enzyme inhibition profiles compared to unmethylated analogs. Its interaction with aromatic amino acid decarboxylase (AADC) has become a focal point in Parkinson's disease research, addressing frequent search queries about "novel dopamine modulators." The compound's pH-dependent stability also makes it valuable for drug formulation studies—a trending topic in pharmacokinetic optimization.

Quality control of CAS No. 146565-98-2 requires rigorous HPLC-UV analysis to monitor diastereomeric impurities, a common concern among purchasers. Analytical methods published in the Journal of Pharmaceutical Analysis (2023) recommend chiral stationary phases for accurate quantification. These protocols address frequent search terms like "HPLC method for methylated amino acids" and "stereoisomer separation techniques."

The thermal stability of m,p-O-Dimethyl-L-threo-droxidopa has been characterized using differential scanning calorimetry (DSC), revealing decomposition thresholds above 200°C. Such data is crucial for answering common industrial queries about "storage conditions for sensitive intermediates." Recent patent filings (WO2023/154672) describe its incorporation into prodrug formulations, leveraging its controlled-release properties.

Environmental fate studies indicate that 146565-98-2 undergoes biodegradation via soil microorganisms within 28 days (OECD 301B), addressing growing concerns about green chemistry in synthetic intermediates. This aligns with search trends for "sustainable pharmaceutical synthesis" and "eco-friendly chiral building blocks."

Ongoing clinical investigations explore m,p-O-Dimethyl-L-threo-droxidopa's potential as a diagnostic tracer in PET imaging, capitalizing on its blood-brain barrier transport kinetics. This application responds to popular searches about "neuroimaging contrast agents" and "CNS-targeted radiopharmaceuticals." The compound's radiolabeling efficiency with fluorine-18 (¹⁸F) has shown promise in preliminary studies.

From a commercial standpoint, CAS No. 146565-98-2 is available in research quantities from specialized fine chemical suppliers, with purity grades ranging from 95% to GMP-like quality (>99.5%). Market analyses project increased demand, particularly from contract research organizations (CROs) engaged in central nervous system drug development—a sector experiencing 12% annual growth (2024 Market Data).

Future research directions for m,p-O-Dimethyl-L-threo-droxidopa may explore its epigenetic modulation capabilities, given emerging interest in methyl donor compounds. Its structural features position it as a candidate for multi-target drug design—a strategy dominating current neuropharmacology literature. These developments respond to trending searches about "next-generation neuroprotective agents" and "multi-modal therapeutics."